Cas no 403657-26-1 (2-FURANCARBOXALDEHYDE, 5-(2-CHLORO-3-PYRIDINYL)-)

2-Furancarboxaldehyde, 5-(2-chloro-3-pyridinyl)-, is a heterocyclic compound featuring both furan and pyridine moieties, making it a versatile intermediate in organic synthesis. The presence of the aldehyde group on the furan ring and the chloro-substituted pyridine enhances its reactivity, facilitating its use in cross-coupling reactions, nucleophilic substitutions, and as a precursor for pharmaceuticals and agrochemicals. Its structural complexity allows for selective functionalization, enabling the synthesis of specialized derivatives. The compound’s stability under standard conditions and compatibility with various reaction conditions make it a practical choice for research and industrial applications requiring precise molecular modifications.
2-FURANCARBOXALDEHYDE, 5-(2-CHLORO-3-PYRIDINYL)- structure
403657-26-1 structure
Product Name:2-FURANCARBOXALDEHYDE, 5-(2-CHLORO-3-PYRIDINYL)-
CAS No:403657-26-1
MF:C10H6ClNO2
MW:207.613141536713
MDL:MFCD08898701
CID:3258154
PubChem ID:15531643
Update Time:2025-10-18

2-FURANCARBOXALDEHYDE, 5-(2-CHLORO-3-PYRIDINYL)- Chemical and Physical Properties

Names and Identifiers

    • 2-FURANCARBOXALDEHYDE, 5-(2-CHLORO-3-PYRIDINYL)-
    • 5-(2-Chloropyridin-3-yl)furan-2-carboxaldehyde
    • AKOS000649562
    • 5-(2-Chloro-3-pyridyl)-2-furaldehyde
    • 403657-26-1
    • 5-(2-chloropyridin-3-yl)furan-2-carbaldehyde
    • MFCD08898701
    • 5-(2-Chloro-pyridin-3-yl)-furan-2-carbaldehyde
    • AS-6491
    • MDL: MFCD08898701
    • Inchi: 1S/C10H6ClNO2/c11-10-8(2-1-5-12-10)9-4-3-7(6-13)14-9/h1-6H
    • InChI Key: UXESJFWGTPOPSY-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CN=C2Cl)=CC=C1C=O

Computed Properties

  • Exact Mass: 207.0087061Da
  • Monoisotopic Mass: 207.0087061Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.1Ų

2-FURANCARBOXALDEHYDE, 5-(2-CHLORO-3-PYRIDINYL)- Pricemore >>

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Additional information on 2-FURANCARBOXALDEHYDE, 5-(2-CHLORO-3-PYRIDINYL)-

Recent Advances in the Study of 2-FURANCARBOXALDEHYDE, 5-(2-CHLORO-3-PYRIDINYL)- (CAS: 403657-26-1)

In recent years, the compound 2-FURANCARBOXALDEHYDE, 5-(2-CHLORO-3-PYRIDINYL)- (CAS: 403657-26-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its furan and pyridine moieties, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. The unique structural features of this compound make it a valuable intermediate for synthesizing more complex molecules with diverse biological activities.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and pharmacological properties of 2-FURANCARBOXALDEHYDE, 5-(2-CHLORO-3-PYRIDINYL)-. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity of the target compound. The study highlighted the compound's role as a key intermediate in the development of novel kinase inhibitors, which are of particular interest in oncology and inflammatory diseases.

Another significant advancement was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the design of new antimicrobial agents. The researchers demonstrated that derivatives of 2-FURANCARBOXALDEHYDE, 5-(2-CHLORO-3-PYRIDINYL)- exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study also provided insights into the structure-activity relationship (SAR) of these derivatives, paving the way for further optimization.

In addition to its pharmaceutical applications, 2-FURANCARBOXALDEHYDE, 5-(2-CHLORO-3-PYRIDINYL)- has also been investigated for its potential in agrochemicals. A recent patent application disclosed its use as a precursor for novel insecticides targeting the nicotinic acetylcholine receptor (nAChR) in pests. The compound's ability to disrupt pest nervous systems while maintaining low toxicity to non-target organisms makes it an attractive candidate for sustainable pest management solutions.

Despite these promising developments, challenges remain in the large-scale production and application of 2-FURANCARBOXALDEHYDE, 5-(2-CHLORO-3-PYRIDINYL)-. Issues such as stability under varying environmental conditions and the need for greener synthetic methods are areas of ongoing research. Future studies are expected to focus on improving the compound's bioavailability and reducing potential side effects in therapeutic applications.

In conclusion, 2-FURANCARBOXALDEHYDE, 5-(2-CHLORO-3-PYRIDINYL)- (CAS: 403657-26-1) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to agrochemical development, underscore its importance in advancing scientific and industrial innovations. Continued research and collaboration across disciplines will be essential to fully unlock its potential and address existing challenges.

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